Cas no 19345-87-0 (1-bromo-2,4-dimethoxy-5-methylbenzene)
19345-87-0 structure
Product Name:1-bromo-2,4-dimethoxy-5-methylbenzene
CAS No:19345-87-0
MF:C9H11BrO2
MW:231.086442232132
MDL:MFCD30673783
CID:227881
PubChem ID:291626
Update Time:2025-04-19
1-bromo-2,4-dimethoxy-5-methylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-bromo-2,4-dimethoxy-5-methyl-
- 1-bromo-2,4-dimethoxy-5-methylbenzene
- NSC156948
- SCHEMBL3297985
- EN300-311703
- 19345-87-0
- DTXSID60303145
- CS-0191538
- E80338
- MFCD30673783
- NSC-156948
-
- MDL: MFCD30673783
- Inchi: 1S/C9H11BrO2/c1-6-4-7(10)9(12-3)5-8(6)11-2/h4-5H,1-3H3
- InChI Key: AJPBBMWKTUWZHX-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=C(C)C=1)OC)OC
Computed Properties
- Exact Mass: 229.99423
- Monoisotopic Mass: 229.99424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1-bromo-2,4-dimethoxy-5-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR71067-500mg |
1-Bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95% | 500mg |
£475.00 | 2025-02-20 | |
| Apollo Scientific | OR71067-1g |
1-Bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95% | 1g |
£610.00 | 2025-02-20 | |
| eNovation Chemicals LLC | D589083-500mg |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95% | 500mg |
$385 | 2024-05-24 | |
| eNovation Chemicals LLC | D589083-1g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95% | 1g |
$485 | 2024-05-24 | |
| eNovation Chemicals LLC | D589083-5g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95% | 5g |
$695 | 2024-05-24 | |
| Enamine | EN300-311703-1g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 1g |
$557.0 | 2023-09-05 | ||
| Enamine | EN300-311703-5g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 5g |
$1614.0 | 2023-09-05 | ||
| Enamine | EN300-311703-10g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 10g |
$2393.0 | 2023-09-05 | ||
| Enamine | EN300-311703-0.05g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95.0% | 0.05g |
$468.0 | 2025-03-19 | |
| Enamine | EN300-311703-0.1g |
1-bromo-2,4-dimethoxy-5-methylbenzene |
19345-87-0 | 95.0% | 0.1g |
$490.0 | 2025-03-19 |
1-bromo-2,4-dimethoxy-5-methylbenzene Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
19345-87-0 (1-bromo-2,4-dimethoxy-5-methylbenzene) Related Products
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